Cas no 16308-16-0 (Iodine, bis(acetato-kO)(4-methylphenyl)-)

• Product Name: Iodine, bis(acetato-kO)(4-methylphenyl)-
• CAS No: 16308-16-0
• MF: C₁₁H₁₃IO₄
• MW: 336.122996091843
• CID: 121570
• PubChem ID: 2785422
• Update Time: 2025-04-18

Iodine, bis(acetato-kO)(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Iodine, bis(acetato-kO)(4-methylphenyl)-
• [acetyloxy-(4-methylphenyl)-λ³-iodanyl] acetate
• para-tolyliodonium diacetate
• Iodine,bis(acetato-O)(4-methylphenyl)-
• Toluene, p-(diacetoxyiodo)- (7CI,8CI)
• Toluene, p-(dihydroxyiodo)-, diacetate (6CI)
• Benzene, methyl-, iodine complex
• 1-(Diacetoxyiodo)-4-methylbenzene
• 4-(Diacetoxyiodo)toluene
• 4-Methyl-1-(diacetoxyiodo)benzene
• 4-Tolyliodoso diacetate
• p-(Diacetoxyiodo)methylbenzene
• p-(Diacetoxyiodo)toluene
• p-Methylphenyliodosoacetate
• p-Tolyliodine diacetate
• FT-0637351
• 4-(diacetoxy-lambda 3-iodanyl)toluene
• DTXSID30382907
• [acetyloxy-(4-methylphenyl)-lambda3-iodanyl] acetate
• 4-methyliodobenzene diacetate
• Bis(acetyloxy)(4-methylphenyl)-lambda~3~-iodane
• 16308-16-0
• SCHEMBL585587

• Inchi： 1S/C11H13IO4/c1-8-4-6-11(7-5-8)12(15-9(2)13)16-10(3)14/h4-7H,1-3H3
• InChI Key： HHJIDOMMYDNFCA-UHFFFAOYSA-N
• SMILES： I(C1C=CC(C)=CC=1)(OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 335.98600
• Monoisotopic Mass: 335.98586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 108-109 ºC
• PSA: 52.60000
• LogP: 2.62720